N-[(1S,2S)-2-[[[[(1R,2R)-2-(Dimethylamino)cyclohexyl]amino]thioxomethyl]amino]-1,2-diphenylethyl]-3,5-bis(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 1-[(1S,2S)-2-[[3,5-bis(trifluoromethyl)phenyl]sulfonylamino]-1,2-diphenylethyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea
• InChI: InChI=1S/C31H34F6N4O2S2/c1-41(2)26-16-10-9-15-25(26)38-29(44)39-27(20-11-5-3-6-12-20)28(21-13-7-4-8-14-21)40-45(42,43)24-18-22(30(32,33)34)17-23(19-24)31(35,36)37/h3-8,11-14,17-19,25-28,40H,9-10,15-16H2,1-2H3,(H2,38,39,44)/t25-,26-,27+,28+/m1/s1
• InChI Key: ZRDOOGDGPMAXLS-VIJSPRBVSA-N
• Canonical SMILES: CN(C)C1CCCCC1NC(=S)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)NS(=O)(=O)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: CN(C)[C@@H]1CCCC[C@H]1NC(=S)N[C@@H](C2=CC=CC=C2)[C@H](C3=CC=CC=C3)NS(=O)(=O)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F
• Molecular Formula: C31H34F6N4O2S2
• DSSTOX Substance ID: DTXSID901101113
• Molecular Weight: 672.8 g/mol
• CAS RN: 1448608-06-7

Description

N-[(1S,2S)-2-[[[[(1R,2R)-2-(Dimethylamino)cyclohexyl]amino]thioxomethyl]amino]-1,2-diphenylethyl]-3,5-bis(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C31H34F6N4O2S2 and its molecular weight is 672.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Degradation and Stability Studies

Research on related compounds such as nitisinone has focused on understanding their degradation processes and stability under various conditions. A study employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) aimed to determine the stability of nitisinone, identifying degradation products and assessing their stability. The study found that nitisinone's stability increases with the pH of the solution, with specific degradation products showing considerable stability under studied conditions. This research contributes to a better understanding of the risks and benefits of medical applications of such compounds (Barchańska et al., 2019).

Novel Synthetic Opioids and Analysis

Another area of research has involved the chemistry and pharmacology of novel synthetic opioid receptor agonists, particularly focusing on compounds developed in the 1970s and 1980s. These studies aim to track the emergence of substances of abuse and understand their impact on drug markets and public health. The research underscores the importance of international early warning systems in tracking emerging psychoactive substances and highlights the critical role of stereochemistry in determining the potency of these compounds (Sharma et al., 2018).

Antituberculosis Activity of Organotin Complexes

In the field of medicinal chemistry, studies have scrutinized the antituberculosis activity of organotin complexes, revealing their promising potential against Mycobacterium tuberculosis. This research emphasizes the influence of the ligand environment, organic groups attached to tin, and the compound structure on the antituberculosis activity, highlighting the superior efficacy of triorganotin(IV) complexes compared to diorganotin(IV) complexes (Iqbal et al., 2015).

Catalytic Non-Enzymatic Kinetic Resolution

In the realm of asymmetric synthesis, the development of catalytic non-enzymatic procedures for the kinetic resolution of racemic compounds has been a significant area of advancement. These methods utilize chiral catalysts to achieve high enantioselectivity and yield, offering an efficient strategy for the synthesis of enantiopure compounds. This review highlights the principal developments in catalytic non-enzymatic kinetic resolution, showcasing the versatility and importance of this approach in organic synthesis (Pellissier, 2011).